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Compound of Interest

Compound Name: Ethyl 3-chloropropionate

Cat. No.: B146911 Get Quote

An In-depth Technical Guide to Ethyl 3-chloropropionate (CAS 623-71-2)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethyl 3-chloropropionate (CAS No. 623-71-2) is a versatile bifunctional molecule widely

utilized as a key intermediate in organic synthesis. Possessing both an electrophilic carbon

center susceptible to nucleophilic attack and an ester moiety, it serves as a crucial building

block for a diverse range of compounds. Its primary applications lie in the synthesis of

pharmaceuticals, agrochemicals, and specialty polymers. Notably, it is a common precursor for

the synthesis of β-alanine derivatives, which have shown potential antimicrobial activity, and γ-

butyrolactones, a structural motif present in numerous biologically active molecules. This

document provides a comprehensive overview of its chemical properties, safety information,

and a detailed experimental protocol for a representative nucleophilic substitution reaction.

Chemical and Physical Properties
The fundamental properties of Ethyl 3-chloropropionate are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146911?utm_src=pdf-interest
https://www.benchchem.com/product/b146911?utm_src=pdf-body
https://www.benchchem.com/product/b146911?utm_src=pdf-body
https://www.benchchem.com/product/b146911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₅H₉ClO₂ [1]

Molecular Weight 136.58 g/mol [1]

IUPAC Name ethyl 3-chloropropanoate [1]

Synonyms

Ethyl β-chloropropionate, 3-

Chloropropionic acid ethyl

ester

[1]

Appearance Colorless to pale yellow liquid -

Boiling Point 162-163 °C (lit.) -

Density 1.003 g/mL at 25 °C (lit.) -

Refractive Index n20/D 1.425 (lit.) -

Flash Point 49.5 °C (121.1 °F) -

SMILES CCOC(=O)CCCl [1]

InChIKey
ZCLGVXACCAZJOX-

UHFFFAOYSA-N
[1]

Safety Information
Ethyl 3-chloropropionate is classified as a flammable liquid and an irritant. Appropriate safety

precautions must be observed during handling and storage.
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Hazard Information Details Source(s)

GHS Pictograms Flame, Exclamation Mark -

Signal Word Warning -

Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation)

[1]

Precautionary Statements

P210, P233, P240, P280,

P303+P361+P353,

P305+P351+P338

-

Personal Protective Equipment
Eyeshields, Gloves, Respirator

with appropriate filter
-

Storage
Store below +30°C in a well-

ventilated place. Keep cool.
-

Applications in Synthesis
Ethyl 3-chloropropionate is a valuable starting material due to its reactive chloropropyl group,

which is readily displaced by a wide range of nucleophiles.[2] This reactivity allows for the

introduction of diverse functionalities, making it a staple in medicinal chemistry and materials

science.

Key synthetic applications include:

Alkylation Reactions: The chlorine atom serves as a good leaving group in S_N2 reactions,

enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

Synthesis of β-Amino Acids: It is a key precursor to β-alanine and its derivatives. For

example, reaction with ammonia yields ethyl 3-aminopropanoate (β-alanine ethyl ester), a

non-natural amino acid used in peptide synthesis and as an intermediate for angiotensin-

converting enzyme (ACE) inhibitors like enalapril and cilazapril.[3]
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Preparation of Heterocycles: It is used in the multi-step synthesis of various heterocyclic

compounds which are core structures in many pharmaceutical agents.

Agrochemicals: It serves as a starting material for the production of certain pesticides and

herbicides.[2]

Experimental Protocols
The following section details a representative experimental procedure for the synthesis of Ethyl

3-aminopropanoate (β-Alanine ethyl ester) from Ethyl 3-chloropropionate via nucleophilic

substitution. This reaction highlights the primary reactivity of the substrate.

Synthesis of Ethyl 3-aminopropanoate via Ammonolysis
Objective: To synthesize Ethyl 3-aminopropanoate by the nucleophilic substitution of the

chloride in Ethyl 3-chloropropionate using ammonia.

Reaction Scheme:

Cl-CH₂CH₂-COOEt + 2 NH₃ (excess) → H₂N-CH₂CH₂-COOEt + NH₄Cl

Materials and Equipment:

Ethyl 3-chloropropionate (1.0 eq)

Concentrated solution of ammonia in ethanol (large excess, e.g., 10-20 eq)

High-pressure sealed reaction tube or autoclave

Heating mantle with magnetic stirrer

Rotary evaporator

Standard glassware for filtration and extraction

Diethyl ether

Anhydrous sodium sulfate
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Deionized water

Procedure:

Reaction Setup: In a high-pressure reaction tube, add Ethyl 3-chloropropionate.

Addition of Reagent: Cool the tube in an ice bath and add a concentrated solution of

ammonia in ethanol in large excess. The use of ethanol as a solvent is crucial to ensure

miscibility of the reactants.[4]

Reaction Conditions: Securely seal the reaction tube. Heat the mixture to approximately

100°C with vigorous stirring. The reaction is performed under pressure in a sealed tube to

prevent the volatile ammonia from escaping.[4][5] Maintain the temperature for 12-24 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the tube to room temperature and then carefully

vent to release any excess pressure.

Isolation of Product:

Transfer the reaction mixture to a round-bottom flask.

Remove the excess ammonia and ethanol under reduced pressure using a rotary

evaporator.

The resulting residue will contain the desired product, ethyl 3-aminopropanoate, and the

by-product, ammonium chloride.

Add deionized water to the residue to dissolve the ammonium chloride.

Extract the aqueous solution multiple times with diethyl ether to isolate the ethyl 3-

aminopropanoate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.
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Concentrate the filtrate using a rotary evaporator to yield the crude ethyl 3-

aminopropanoate.

Further purification can be achieved by vacuum distillation to obtain the pure product.

Visualizations
Experimental Workflow for the Synthesis of Ethyl 3-
aminopropanoate
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Caption: Workflow for the synthesis of Ethyl 3-aminopropanoate.
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Conclusion
Ethyl 3-chloropropionate is a fundamental building block in modern organic synthesis,

offering a reliable pathway to a variety of functionalized molecules. Its well-understood

reactivity, particularly in nucleophilic substitution reactions, makes it an asset in the

development of pharmaceuticals and other high-value chemicals. Proper handling and

adherence to safety protocols are essential due to its flammability and irritant nature. The

provided experimental protocol serves as a practical example of its utility in synthesizing

valuable amine intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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